Cas no 1799265-24-9 (6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one)

• Product Name: 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one
• CAS No: 1799265-24-9
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5377359
• Update Time: 2025-06-14

6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one

• Inchi： 1S/C18H17NO4/c1-13-9-15(10-18(21)22-13)23-16-11-19(12-16)17(20)8-7-14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3/b8-7+
• InChI Key： KYHSTSHKVQSWSO-BQYQJAHWSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(C(=O)/C=C/C3=CC=CC=C3)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one

Comprehensive Overview of 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one (CAS No. 1799265-24-9)

The compound 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one (CAS No. 1799265-24-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate architecture, featuring a pyran-2-one core linked to an azetidine ring via an oxypyran bridge, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one has surged due to their versatility in medicinal chemistry. The presence of the 3-phenylprop-2-enoyl (cinnamoyl) moiety suggests potential interactions with proteins involved in inflammation and oxidative stress, aligning with current trends in developing anti-inflammatory and neuroprotective agents. This compound’s azetidin-3-yl group further enhances its pharmacokinetic properties, making it a subject of interest for optimizing drug bioavailability.

The synthesis of CAS No. 1799265-24-9 involves multi-step organic reactions, including acylations and cyclizations, which are frequently discussed in academic forums and patent literature. Its E-configuration across the double bond in the 3-phenylprop-2-enoyl segment is critical for its stereospecific bioactivity, a hot topic in asymmetric synthesis debates. Laboratories focusing on small-molecule libraries often highlight this compound as a case study for scaffold diversification.

From an industrial perspective, 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one is explored for its role in high-throughput screening (HTS) campaigns. Its balanced lipophilicity, inferred from the methylpyranone and phenylpropenoyl units, meets the criteria for drug-likeness metrics such as Lipinski’s Rule of Five. These attributes resonate with the growing emphasis on AI-driven drug design, where computational models prioritize compounds with favorable ADME (absorption, distribution, metabolism, excretion) profiles.

Environmental and regulatory considerations for CAS No. 1799265-24-9 are also noteworthy. While not classified as hazardous, its biodegradability and ecotoxicological impact are under evaluation—a trending subtopic in green chemistry circles. Researchers are investigating solvent-free synthetic routes to align with sustainable practices, addressing queries commonly raised in ESG (Environmental, Social, and Governance)-focused discussions.

In summary, 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one exemplifies the convergence of structural innovation and therapeutic potential. Its relevance to precision medicine and computational chemistry ensures its prominence in both academic publications and industry pipelines, answering frequent search queries about “next-generation heterocycles” and “bioactive small molecules.”